Cas no 478248-88-3 (ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate)

• Product Name: ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate
• CAS No: 478248-88-3
• CID: 4653836
• Update Time: 2025-06-08

ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-2,2-DIFLUOROACETATE
• ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate

Ethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate (CAS No. 478248-88-3): An Overview

Ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate (CAS No. 478248-88-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a benzothiazole moiety and difluoroacetic acid ester functionality. The combination of these structural elements endows the compound with a range of interesting properties that make it valuable for various research and industrial purposes.

The benzothiazole ring is a well-known heterocyclic system that exhibits a variety of biological activities, including antibacterial, antifungal, and antiviral properties. The presence of this ring in ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate contributes to its potential as a lead compound in drug discovery. Additionally, the difluoroacetic acid ester group adds further complexity and reactivity to the molecule, making it an attractive building block for synthetic chemistry.

Recent studies have highlighted the importance of ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing the benzothiazole scaffold exhibit potent activity against various cancer cell lines. The difluoroacetic acid ester functionality has been shown to enhance the pharmacological properties of these compounds by improving their solubility and metabolic stability.

In the context of chemical synthesis, ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate serves as an excellent starting material for the preparation of more complex molecules. Its reactivity and functional group compatibility make it suitable for a wide range of synthetic transformations. For example, it can be used in nucleophilic substitution reactions to introduce various functional groups or in coupling reactions to form new carbon-carbon bonds.

The synthesis of ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate typically involves several steps. One common approach is to start with 1,3-benzothiazole and react it with 2,2-difluoroacetic acid ethyl ester in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis have also been explored to optimize the process and reduce reaction times.

From a safety perspective, ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate should be handled with care due to its potential reactivity and sensitivity to certain conditions. Proper storage and handling protocols should be followed to ensure its stability and prevent degradation. It is important to note that while this compound is not classified as a hazardous material or controlled substance, standard laboratory safety practices should always be adhered to when working with it.

In conclusion, ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate (CAS No. 478248-88-3) is a valuable compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive candidate for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.